Cas no 6974-33-0 (1-Propanesulfonic acid,2,2-dimethyl-, 2,2-dimethyl-1,3-propanediyl ester (9CI))

• Product Name: 1-Propanesulfonic acid,2,2-dimethyl-, 2,2-dimethyl-1,3-propanediyl ester (9CI)
• CAS No: 6974-33-0
• MF: C₁₅H₃₂O₆S₂
• MW: 372.540983200073
• CID: 510133
• PubChem ID: 229590
• Update Time: 2025-04-19

1-Propanesulfonic acid,2,2-dimethyl-, 2,2-dimethyl-1,3-propanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid,2,2-dimethyl-, 2,2-dimethyl-1,3-propanediyl ester (9CI)
• [3-(2,2-dimethylpropylsulfonyloxy)-2,2-dimethylpropyl] 2,2-dimethylpropane-1-sulfonate
• 2,2-dimethylpropane-1,3-diyl bis(2,2-dimethylpropane-1-sulfonate)
• AC1L5HN1
• AC1Q6Y59
• AG-J-69142
• AR-1D1583
• CTK5D1191
• NSC23369
• NSC-23369
• 6974-33-0
• DTXSID60281893
• NSC 23369

• Inchi： 1S/C15H32O6S2/c1-13(2,3)11-22(16,17)20-9-15(7,8)10-21-23(18,19)12-14(4,5)6/h9-12H2,1-8H3
• InChI Key： DHTBMAWUGGKUSV-UHFFFAOYSA-N
• SMILES： S(CC(C)(C)C)(=O)(=O)OCC(C)(C)COS(CC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 372.16416
• Monoisotopic Mass: 372.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.125±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 509.5°Cat760mmHg
• Flash Point: 261.9°C
• Refractive Index: 1.471
• Solubility: Almost insoluble (0.02 g/l) (25 º C),
• PSA: 86.74